Cas no 88511-36-8 (1-(1,2-thiazol-4-yl)ethan-1-one)

• Product Name: 1-(1,2-thiazol-4-yl)ethan-1-one
• CAS No: 88511-36-8
• MF: C₅H₅NOS
• MW: 127.164299726486
• MDL: MFCD18829177
• CID: 709617
• PubChem ID: 20767639
• Update Time: 2025-04-19

1-(1,2-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-isothiazolyl)-
• 1-Isothiazol-4-yl-ethanone
• Ethanone, 1-(4-isothiazolyl)- (9CI)
• 1-(1,2-thiazol-4-yl)ethan-1-one
• 1-(1,2-thiazol-4-yl)ethanone
• DTXSID701311716
• 88511-36-8
• SCHEMBL13755934
• AT21129
• SB39359
• FT-0726570
• 1-(Isothiazol-4-yl)ethan-1-one
• 1-(4-Isothiazolyl)ethanone
• EN300-157076
• CS-0340902

• MDL： MFCD18829177
• Inchi： 1S/C5H5NOS/c1-4(7)5-2-6-8-3-5/h2-3H,1H3
• InChI Key： AHFVHNRSWSMVKW-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(C)=O

Computed Properties

• Exact Mass: 127.00918496g/mol
• Monoisotopic Mass: 127.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.2Ų